Cas no 250714-63-7 (3-phenyl-2-3-(trifluoromethyl)benzenesulfonamidopropanoic acid)

• Product Name: 3-phenyl-2-3-(trifluoromethyl)benzenesulfonamidopropanoic acid
• CAS No: 250714-63-7
• MF: C₁₆H₁₄F₃NO₄S
• MW: 373.346873760223
• MDL: MFCD00173005
• CID: 239154
• PubChem ID: 2776443
• Update Time: 2025-09-22

3-phenyl-2-3-(trifluoromethyl)benzenesulfonamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• Phenylalanine,N-[[3-(trifluoromethyl)phenyl]sulfonyl]-
• 3-Phenyl-2-([[3-(Trifluoromethyl)Phenyl]Sulfonyl]Amino)Propanoic Acid
• N-[3-(Trifluoromethyl)phenylsulfonyl]-DL-phenylalanine
• 3-PHENYL-2-({[3-(TRIFLUOROMETHYL)PHENYL]SULFONYL}AMINO)PROPANOIC ACID
• 3-Phenyl-2-({[3-(trifluoromethyl)phenyl]-sulfonyl}amino)propanoic acid
• N-{[3-(Trifluoromethyl)phenyl]sulfonyl}phenylalanine
• 3-phenyl-2-3-(trifluoromethyl)benzenesulfonamidopropanoic acid
• F1408-0293
• DTXSID50380081
• AKOS000805750
• MFCD00173005
• FT-0644119
• AKOS016055061
• 3-phenyl-2-[3-(trifluoromethyl)benzenesulfonamido]propanoic acid
• CS-0076825
• ((3-(trifluoromethyl)phenyl)sulfonyl)phenylalanine
• 3-phenyl-2-(3-(trifluoromethyl)phenylsulfonamido)propanoic acid
• n-([3-(trifluoromethyl)phenyl]sulfonyl)phenylalanine
• N-[3-(Trifluoromethyl)benzene-1-sulfonyl]phenylalanine
• 3-phenyl-2-[[3-(trifluoromethyl)phenyl]sulfonylamino]propanoic Acid
• EN300-240245
• 3-Phenyl-2-({[3-(trifluoromethyl)phenyl]sulfonyl} amino)propanoic acid
• Phenylalanine, N-[[3-(trifluoromethyl)phenyl]sulfonyl]-
• N-{[3-(Trifluoromethyl)phenyl]sulphonyl}-DL-phenylalanine
• A817627
• 10G-368S
• 250714-63-7
• 3-Phenyl-2-({[3-(trifluoromethyl)phenyl]sulphonyl}amino)propanoic acid
• HY-W032801
• STL307366
• DB-046612

• MDL： MFCD00173005
• Inchi： 1S/C16H14F3NO4S/c17-16(18,19)12-7-4-8-13(10-12)25(23,24)20-14(15(21)22)9-11-5-2-1-3-6-11/h1-8,10,14,20H,9H2,(H,21,22)
• InChI Key： JFDJLMGVJXHLOF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(NC(C(=O)O)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 373.05962
• Monoisotopic Mass: 373.05956359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Melting Point: 140-142°C
• PSA: 83.47

3-phenyl-2-3-(trifluoromethyl)benzenesulfonamidopropanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT